Cas no 7506-71-0 (5-Quinolinamine,N-butyl-)

• Product Name: 5-Quinolinamine,N-butyl-
• CAS No: 7506-71-0
• MF: C₁₃H₁₆N₂
• MW: 200.279542922974
• CID: 579549
• PubChem ID: 348013
• Update Time: 2025-04-19

5-Quinolinamine,N-butyl- Chemical and Physical Properties

Names and Identifiers

• 5-Quinolinamine,N-butyl-
• N-butylquinolin-5-amine
• AC1L88MA
• NSC-407024
• NSC 407024
• NSC407024
• 7506-71-0
• DTXSID30324549
• AKOS000234338

• Inchi： 1S/C13H16N2/c1-2-3-9-14-12-7-4-8-13-11(12)6-5-10-15-13/h4-8,10,14H,2-3,9H2,1H3
• InChI Key： UVRGQLREULTECO-UHFFFAOYSA-N
• SMILES： N(C1=CC=CC2C1=CC=CN=2)CCCC

Computed Properties

• Exact Mass: 200.13148
• Monoisotopic Mass: 200.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 24.9Ų

Experimental Properties

• Density: 1.078±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.07 g/l) (25 º C),
• PSA: 24.92
• LogP: 3.51980